Cas no 495-78-3 (3-(2-Hydroxyphenyl)propionic Acid)

• Product Name: 3-(2-Hydroxyphenyl)propionic Acid
• CAS No: 495-78-3
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• MDL: MFCD00014026
• CID: 37775
• PubChem ID: 24864523
• Update Time: 2025-07-02

3-(2-Hydroxyphenyl)propionic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Hydroxyphenyl)propanoic acid
• 2-Hydroxyhydrocinnamic acid
• 3-(2-Hydroxy-phenyl)-propionic acid
• 3-(2-Hydroxyphenyl)propionic acid
• 3-(2-hydroxyphenyl)propanoicacid
• s3339
• 3(2-HYDROXYPHENYL)PROPANOATE
• MFCD00014026
• 3-(o-Hydroxyphenyl) propionic acid
• Melilotic acid
• InChI=1/C9H10O3/c10-8-4-2-1-3-7(8)5-6-9(11)12/h1-4,10H,5-6H2,(H,11,12
• .beta.-(O-Hydroxyphenyl)propionic acid
• Z56347225
• hydrocoumaric acid
• MB00231
• CJBDUOMQLFKVQC-UHFFFAOYSA-N
• C01198
• FT-0613562
• beta -(O-hydroxyphenyl)propionic acid
• 3-(2-Hydroxyphenyl)propionic acid, 99%
• 2-HYDROXY-BENZENEPROPANOIC ACID
• 3-(2-Hydroxyphenyl) propionate
• HYDROCINNAMIC ACID, O-HYDROXY-
• AKOS000121351
• Oprea1_380863
• NS00074024
• A827753
• EN300-16621
• CN1RK42MAD
• bmse000331
• Melilotsaure
• 3-(o-hydroxyphenyl)propionic acid
• Q11751633
• melilotate
• UNII-CN1RK42MAD
• DTXSID2075421
• beta-(O-Hydroxyphenyl)propionic acid
• 3-(2-Hydroxyphenyl)propionate
• HYDRO-O-COUMARIC ACID
• Benzenepropanoic acid, 2-hydroxy-
• FS-1546
• 3-(O-Hydroxyphenyl)propionic acid, 8CI
• HY-W017158
• CHEBI:16104
• 2-Hydroxybenzenepropanoic acid, 9CI
• F16128
• J-510518
• 2-Hydroxyphenylpropanoate
• 495-78-3
• SY101015
• o-hydrocoumaric acid
• CS-W017874
• SCHEMBL35529
• 3-(2-hydroxyphenyl)propanoate
• 3-(2-Hydroxyphenyl) propanoic acid
• HMS1789F10
• 4FD9685D-2A23-40E8-8F8B-013949003BDF
• O-Hydroxyhydrocinnamic acid
• Propanoic acid, 3-(2-hydroxyphenyl)-
• 2-hydroxybenzenepropanoic acid
• o-Hydroxyphenylpropionic acid
• DB-021594
• STL565788
• 3-(2-Hydroxyphenyl)propionic Acid

• MDL： MFCD00014026
• Inchi： 1S/C9H10O3/c10-8-4-2-1-3-7(8)5-6-9(11)12/h1-4,10H,5-6H2,(H,11,12)
• InChI Key： CJBDUOMQLFKVQC-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1CCC(=O)O
• BRN： 1681601

Computed Properties

• Exact Mass: 166.06300
• Monoisotopic Mass: 166.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: Light yellow to white crystals
• Density: 1.26
• Melting Point: 86-89 °C (lit.)
• Boiling Point: 335.9 °C at 760 mmHg
• Flash Point: 171.2 °C
• PSA: 57.53000
• LogP: 1.40940
• Solubility: Not determined

3-(2-Hydroxyphenyl)propionic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-(2-Hydroxyphenyl)propionic Acid

Introduction to 3-(2-Hydroxyphenyl)propionic Acid (CAS No. 495-78-3)

3-(2-Hydroxyphenyl)propionic acid, with the chemical formula C₉H₁₀O₃, is a significant compound in the field of pharmaceutical chemistry and biochemistry. Its molecular structure features a propionic acid moiety attached to a hydroxybenzene ring, making it a versatile intermediate in synthetic chemistry and a potential candidate for various biological applications. This compound has garnered attention due to its structural similarity to several naturally occurring phenolic acids, which are known for their pharmacological properties.

The CAS number 495-78-3 uniquely identifies this compound in scientific literature and industrial applications, ensuring precise referencing and differentiation from other structurally similar molecules. The presence of both hydroxyl and carboxylic acid functional groups in 3-(2-hydroxyphenyl)propionic acid allows for diverse chemical modifications, enabling its use in the synthesis of more complex molecules, including drug candidates and biomaterials.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 3-(2-hydroxyphenyl)propionic acid as a scaffold for drug design. Its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions makes it an attractive candidate for developing novel therapeutic agents. For instance, studies have suggested that derivatives of this compound may exhibit anti-inflammatory, antioxidant, and antimicrobial properties, which are crucial in addressing various chronic diseases.

In the realm of medicinal chemistry, the hydroxyl group on the benzene ring provides a site for further functionalization, such as etherification or esterification, which can modulate the pharmacokinetic and pharmacodynamic properties of the compound. Additionally, the propionic acid moiety can be used to link other pharmacophores via amide or ester bonds, creating hybrid molecules with enhanced biological activity.

Current research is exploring the role of 3-(2-hydroxyphenyl)propionic acid in modulating metabolic pathways associated with inflammation and oxidative stress. Preliminary in vitro studies have demonstrated its ability to inhibit key enzymes involved in these pathways, such as lipoxygenases and cyclooxygenases. These findings are particularly relevant given the rising prevalence of inflammatory diseases worldwide.

The synthesis of 3-(2-hydroxyphenyl)propionic acid can be achieved through various chemical routes, including hydrolysis of esters or oxidation of aromatic precursors. Modern synthetic methodologies emphasize green chemistry principles, aiming to minimize waste and improve atom economy. For example, catalytic hydrogenation techniques have been employed to introduce the hydroxyl group efficiently while reducing byproduct formation.

Biochemical applications of 3-(2-hydroxyphenyl)propionic acid are also emerging in the field of regenerative medicine. Its structural features make it a potential precursor for polymeric materials used in tissue engineering scaffolds. These materials can mimic natural extracellular matrices, providing support for cell growth and differentiation while promoting wound healing.

The pharmaceutical industry is increasingly interested in natural product-inspired compounds like 3-(2-hydroxyphenyl)propionic acid due to their perceived safety profiles and efficacy. Clinical trials are underway evaluating the potential therapeutic benefits of its derivatives in conditions such as arthritis and neurodegenerative disorders. The results of these trials could pave the way for new treatment strategies based on this compound.

From an environmental perspective, 3-(2-hydroxyphenyl)propionic acid can serve as a sustainable building block for biodegradable polymers. Its incorporation into polyesters or polyamides enhances material properties while reducing environmental impact. Such innovations align with global efforts to develop eco-friendly alternatives to traditional synthetic materials.

The future directions of research on 3-(2-hydroxyphenyl)propionic acid include exploring its role in precision medicine. By understanding how genetic variations influence individual responses to this compound, researchers can develop personalized therapeutic approaches tailored to specific patient populations. This approach could significantly improve treatment outcomes and reduce adverse effects.

In conclusion,3-(2-hydroxyphenyl)propionic acid (CAS No. 495-78-3) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and environmental chemistry. Its unique structural features and biological activities make it a valuable asset in drug discovery and industrial innovation. As research continues to uncover new possibilities for this molecule,its significance is expected to grow further, contributing to advancements across multiple scientific disciplines.